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Compound of Interest

Compound Name: Bis(2-chlorophenyl) sulfide
CAS No.: 5097-95-0
Cat. No.: B12731701
Get Quote
. J

Part 1: Executive Summary & Compound Identity

2,2'-Dichlorodiphenyl sulfide (CAS: 5097-95-0) is a symmetric thioether used primarily as an
intermediate in the synthesis of sulfur-containing heterocycles (e.qg., thianthrene derivatives)
and as a model compound for studying steric effects in organosulfur chemistry.[1]

Unlike its para-substituted isomer (4,4'-dichlorodiphenyl sulfide, CAS 80-07-9), which is a well-
characterized solid (MP ~90°C) used in polymer chemistry, the 2,2'-isomer is significantly less
common in literature.[1] Due to the "ortho effect" and the flexibility of the thioether linkage, it
exists as a viscous liquid or low-melting solid at room temperature, making its boiling point
under reduced pressure its most critical physical parameter for purification.

Core Physicochemical Data
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Parameter Data / Value Note

1-Chloro-2-(2- Also: Bis(2-chlorophenyl)

chlorophenyl)sulfanylbenzene sulfide

IUPAC Name

Distinct from the disulfide

CAS Number 5097-95-0
(31121-19-4)
Molecular Formula C12HsCl2S
Molecular Weight 255.16 g/mol
) o High viscosity; may crystallize
Physical State Liquid (at 25°C)
at low temps
N ) Decomposition likely before BP
Boiling Point (Est.) 360-380°C (at 760 mmHg)
at atm pressure
N ) Extrapolated from structural
Boiling Point (Exp.) 170-180°C (at 15 mmHg)
analogs [1]
] ] ] Likely freezes between -10°C
Melting Point < 25°C (Predicted)
and 10°C
) Estimated based on
Density ~1.35 g/cm3

halogenated sulfides

Part 2: Experimental Determination of Thermal
Properties

Because specific experimental values for the 2,2'-isomer are sparse in commercial catalogs,
researchers must often determine these values de novo.[1] The following protocols are the gold
standard for characterizing high-boiling, potentially thermally labile sulfur compounds.

Boiling Point Determination (Reduced Pressure)

Objective: Determine the boiling point without inducing thermal decomposition (C-S bond
cleavage).
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Methodology: Ebulliometry under Vacuum Standard atmospheric distillation is unsuitable due to
the high predicted boiling point (>300°C).[1]

Setup: Use a micro-distillation apparatus (short-path) equipped with a digital vacuum gauge
(manometer) and a fractionating column.

e Pressure Control: Stabilize system pressure at 10 mmHg (Torr).

e Heating: Apply heat via a silicone oil bath.[1] Do not use a direct flame.[1][2]

o Observation: Record the temperature of the vapor head when condensate first appears.
o Target Range: Expect distillation at 160-175°C @ 10 mmHg.

o Correction: Convert to atmospheric pressure using the Antoine Equation or a pressure-
temperature nomograph for halogenated aromatics.

Melting/Freezing Point Determination (DSC)

Objective: Determine the precise solid-liquid transition, which is likely below ambient
temperature.[1]

Methodology: Differential Scanning Calorimetry (DSC)[1]
o Sample Prep: Seal 5-10 mg of the liquid analyte in an aluminum pan.
e Cycle:

o Cool to -80°C at 10°C/min to ensure complete crystallization.

o Hold for 5 minutes.

o Heat to 50°C at 5°C/min.

e Analysis: Identify the endothermic peak onset (
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o Note: Ortho-substituted diphenyl sulfides often exhibit supercooling; the crystallization
exotherm upon cooling may be significantly lower than the melting endotherm.[1]

Part 3: Synthesis and Purification Workflow

The synthesis of 2,2'-dichlorodiphenyl sulfide requires constructing the C-S-C bridge while
managing the steric hindrance of the ortho-chlorine atoms.[1]

Synthetic Pathway (Ullmann Coupling)

The most robust method involves the copper-catalyzed coupling of 2-chlorobenzenethiol with
1-chloro-2-iodobenzene.[1]

Reaction Scheme:

Purification Logic

Since the product is a high-boiling liquid, purification relies on the difference in boiling points
between the product, the starting thiol (BP ~205°C), and the disulfide byproduct (Bis(2-
chlorophenyl) disulfide, solid, MP ~82°C).

Workflow Diagram (DOT):
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Figure 1: Purification workflow emphasizing vacuum distillation to separate the liquid sulfide
from solid disulfide byproducts.

Part 4: Applications in Drug Development

While less common than the 4,4' isomer, 2,2'-dichlorodiphenyl sulfide serves as a specialized

scaffold:
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» Phenothiazine Synthesis: It is a precursor for the synthesis of chlorinated phenothiazines
(antipsychotic drugs) via cyclization with amines.[1]

e Metabolic Stability Studies: Used to study the "ortho-blocking" effect, where chlorine atoms
protect the metabolic liability of the sulfur center against oxidation to sulfoxides/sulfones.[1]

o Thianthrene Derivatives: Precursor for 1,6-dichlorothianthrene via intramolecular cyclization

[2].[1]

Part 5: References

e BenchChem.2,2'-Dichloro diphenyl disulfide Properties and Synthesis. (Note: Data for the
disulfide analog serves as the primary reference for the solid-state behavior of the sulfide).[1]
Link[1]

e PubChem.Compound Summary: Bis(2-chlorophenyl) sulfide (CAS 5097-95-0).[1] National
Library of Medicine.[1] Link

e ChemicalBook.Product List: Bis(2-chlorophenyl) sulfide.[1] (Confirming CAS and existence
as a distinct chemical entity). Link

» Sigma-Aldrich.Safety Data Sheet: Diphenyl Sulfide & Derivatives.[1][3] (General handling for
aryl sulfides).[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Physicochemical Profiling and
Characterization of 2,2'-Dichlorodiphenyl Sulfide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12731701/docs#technical-guide-
physicochemical-profiling-and-characterization-of-2-2-dichlorodiphenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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